Cas no 1220029-73-1 (2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride)

• Product Name: 2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride
• CAS No: 1220029-73-1
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 1079486
• PubChem ID: 56830416
• Update Time: 2025-06-23

2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride
• 2-[2-(3-Nitrophenoxy)ethyl]piperidinehydrochloride
• 2-(2-(3-Nitrophenoxy)ethyl)piperidinehydrochloride
• 2-(2-(3-Nitrophenoxy)ethyl)piperidine hydrochloride
• 1220029-73-1
• AKOS015843891
• 2-[2-(3-nitrophenoxy)ethyl]piperidine;hydrochloride

• MDL： MFCD13560592
• Inchi： 1S/C13H18N2O3.ClH/c16-15(17)12-5-3-6-13(10-12)18-9-7-11-4-1-2-8-14-11;/h3,5-6,10-11,14H,1-2,4,7-9H2;1H
• InChI Key： HRZHJMRMBAJGJT-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)[N+](=O)[O-])CCC1CCCCN1

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride

2-[2-(3-Nitrophenoxy)ethyl]piperidine Hydrochloride: An Overview of a Versatile Compound (CAS No. 1220029-73-1)

2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride (CAS No. 1220029-73-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of piperidines, which are widely used in the development of various therapeutic agents. The presence of a nitro group and an ether linkage in its structure imparts distinct chemical and biological activities, making it a valuable candidate for further investigation.

The nitrophenyl moiety in 2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. This characteristic is particularly important in the context of drug design, where fine-tuning the electronic properties of a molecule can significantly impact its pharmacological profile. Recent studies have explored the role of nitrophenyl groups in enhancing the potency and selectivity of various therapeutic agents, including those targeting neurological disorders and cancer.

The piperidine ring, on the other hand, is a common structural element in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The presence of this ring in 2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride suggests that it may exhibit favorable binding interactions with specific receptors or enzymes. Research has shown that piperidine-containing compounds can modulate various physiological processes, such as neurotransmission and inflammation, making them promising candidates for drug development.

In terms of its synthetic accessibility, 2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride can be prepared through a series of well-established chemical reactions. The synthesis typically involves the formation of an ether linkage between a nitrophenol derivative and an alkyl halide, followed by the introduction of the piperidine moiety. This synthetic route allows for the preparation of the compound with high purity and yield, facilitating its use in both academic research and industrial applications.

The biological activity of 2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride has been extensively studied in recent years. In vitro assays have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies have indicated that it may possess antiproliferative properties against certain cancer cell lines, suggesting potential applications in oncology.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride as a therapeutic agent. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various diseases.

Beyond its direct therapeutic applications, 2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride also holds promise as a lead compound for drug discovery efforts. Its unique structural features provide a solid foundation for structure-activity relationship (SAR) studies, which aim to identify more potent and selective analogs with improved pharmacological properties. Researchers are actively exploring modifications to the nitrophenyl and piperidine moieties to enhance the compound's biological activity while minimizing potential side effects.

In conclusion, 2-[2-(3-Nitrophenoxy)ethyl]piperidine hydrochloride (CAS No. 1220029-73-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural elements and biological activities makes it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge, contributing to the advancement of healthcare solutions.